Cas no 1805535-45-8 (5-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol)

• Product Name: 5-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol
• CAS No: 1805535-45-8
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4884950
• Update Time: 2025-07-21

5-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol

• Inchi： 1S/C8H7ClF3NO/c9-1-4-2-13-8(12)5(3-14)6(4)7(10)11/h2,7,14H,1,3H2
• InChI Key： NHRYMUMTNHRZHI-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(CO)=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 5-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol

Introduction to 5-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol (CAS No. 1805535-45-8)

5-(Chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1805535-45-8, has garnered attention due to its potential applications in the development of novel therapeutic agents and agrochemicals. The presence of multiple fluorine atoms and a chloromethyl group imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular structure, featuring a pyridine core with substituents at the 3rd, 4th, and 5th positions, contributes to its versatility in chemical transformations. The chloromethyl group, in particular, serves as a reactive site for further functionalization, enabling the synthesis of more complex molecules. This feature is particularly relevant in the context of drug discovery, where such intermediates are often employed to introduce specific pharmacophores into candidate molecules.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability and improved bioavailability. The introduction of two fluorine atoms at the 4th and 2nd positions in 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol not only enhances its lipophilicity but also influences its electronic properties, making it a promising candidate for various biological assays. These attributes have positioned this compound as a key building block in the synthesis of pharmacologically active molecules.

The pharmaceutical industry has been exploring novel scaffolds that combine efficacy with minimal side effects. The structural features of 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol align well with this goal, as the fluorinated pyridine ring is known to improve binding affinity to biological targets. Furthermore, the presence of a hydroxymethyl group at the 3rd position provides an additional site for derivatization, allowing for the creation of diverse chemical entities.

Recent studies have highlighted the role of fluorinated heterocycles in the development of antiviral and anticancer agents. For instance, compounds containing fluoro-pyridine moieties have demonstrated promising activity against various disease targets. The structural motif of 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol closely resembles several lead compounds that have entered clinical trials, underscoring its potential relevance in medicinal chemistry.

The synthetic utility of this compound extends beyond pharmaceutical applications. In agrochemical research, fluorinated pyridines are increasingly being used to develop novel pesticides and herbicides due to their improved stability and efficacy. The reactivity of the chloromethyl group allows for easy modification, enabling the creation of derivatives with tailored biological activities. This adaptability makes 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol a versatile tool for researchers working on crop protection solutions.

In conclusion, 5-(chloromethyl)-4-(difluoromethyl)-2-fluoropyridine-3-methanol (CAS No. 1805535-45-8) represents a significant advancement in synthetic chemistry with broad applications across multiple industries. Its unique structural features and reactivity make it an invaluable intermediate for the development of new drugs and agrochemicals. As research continues to uncover new therapeutic targets and sustainable agricultural solutions, this compound is poised to play a crucial role in future innovations.